1-Bromo-2,4-dichlorobenzene
Overview
Description
1-Bromo-2,4-dichlorobenzene is an aryl halide with the molecular formula C6H3BrCl2 . It is used to produce 2,4,4’-trichloro-biphenyl, a reaction that requires aqueous sodium carbonate and solvents like dioxane and ethanol . It serves as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields .
Molecular Structure Analysis
The molecular weight of 1-Bromo-2,4-dichlorobenzene is 225.898 . The structure is available as a 2D Mol file or as a computed 3D SD file . The FT-Raman and FT-IR spectra for similar compounds have been recorded and compared with the harmonic vibrational frequencies calculated using HF/DFT (B3LYP) method .Chemical Reactions Analysis
1-Bromo-2,4-dichlorobenzene is used to produce 2,4,4’-trichloro-biphenyl . This reaction requires aqueous sodium carbonate and solvents like dioxane and ethanol . It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields .Physical And Chemical Properties Analysis
1-Bromo-2,4-dichlorobenzene has a molecular weight of 225.898 . It has a density of 1.7±0.1 g/cm3, a boiling point of 236.8±20.0 °C at 760 mmHg, and a melting point of 26-30 °C (lit.) . It is slightly soluble in water .Scientific Research Applications
Organic Synthesis
“1-Bromo-2,4-dichlorobenzene” is an important raw material and intermediate used in organic synthesis . It plays a crucial role in the synthesis of various organic compounds.
Pharmaceuticals
In the pharmaceutical industry , “1-Bromo-2,4-dichlorobenzene” is used as a raw material and intermediate . It’s involved in the synthesis of various drugs, contributing to the development of new treatments and therapies.
Agrochemicals
“1-Bromo-2,4-dichlorobenzene” is also used in the production of agrochemicals . These chemicals are essential for protecting crops from pests and diseases, enhancing agricultural productivity.
Dyestuff Fields
In dyestuff fields , “1-Bromo-2,4-dichlorobenzene” is used as a raw material and intermediate . It’s involved in the production of various dyes, contributing to the coloration of textiles, paper, leather, and other materials.
Production of 2,4,4’-Trichloro-biphenyl
“1-Bromo-2,4-dichlorobenzene” is used to produce 2,4,4’-trichloro-biphenyl . This reaction requires aqueous sodium carbonate (Na2CO3) and solvents such as dioxane and ethanol .
Research Use
“1-Bromo-2,4-dichlorobenzene” is often used in research laboratories . Its properties make it a valuable compound for various experimental procedures and studies.
Mechanism of Action
Target of Action
1-Bromo-2,4-dichlorobenzene primarily targets the respiratory system . It is considered hazardous and can cause skin irritation, serious eye damage, and specific target organ toxicity .
Mode of Action
1-Bromo-2,4-dichlorobenzene is an aryl halide . It undergoes electrophilic aromatic substitution . The general mechanism involves two steps :
- The electrons in the pi bond attack the electrophile. One carbon gets a positive charge while the other forms a carbon-electrophile bond. This forms the arenium ion . The lone pair of electrons on a base attacks the hydrogen. This causes the electrons in the carbon-hydrogen bond to form a carbon-carbon double bond and aromaticity is reformed .
Biochemical Pathways
It is known that it can undergo suzuki–miyaura cross-coupling reaction with arylboronic acids in the presence of different suzuki catalysts .
Result of Action
It is known to cause skin and eye irritation, and specific target organ toxicity .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1-Bromo-2,4-dichlorobenzene. For instance, it is toxic to aquatic life with long-lasting effects . Therefore, its discharge into the environment must be avoided
Safety and Hazards
1-Bromo-2,4-dichlorobenzene may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . In case of skin contact, wash with plenty of soap and water. If in eyes, rinse cautiously with water for several minutes .
properties
IUPAC Name |
1-bromo-2,4-dichlorobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrCl2/c7-5-2-1-4(8)3-6(5)9/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISHYFWKKWKXXPL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrCl2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10152408 | |
Record name | 1-Bromo-2,4-dichlorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10152408 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.89 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-2,4-dichlorobenzene | |
CAS RN |
1193-72-2 | |
Record name | 1-Bromo-2,4-dichlorobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1193-72-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Bromo-2,4-dichlorobenzene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001193722 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1193-72-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=158360 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Bromo-2,4-dichlorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10152408 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-bromo-2,4-dichlorobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.435 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,4-Dichlorobromobenzene | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2Z4G4Z84UU | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Feasible Synthetic Routes
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